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Performance Showdown: Pigment Yellow 183 vs.
Chrome Yellow
A comprehensive guide for researchers and industry professionals comparing the performance

characteristics of the organic pigment, Pigment Yellow 183, and the inorganic stalwart,

chrome yellow. This guide provides a detailed analysis of their properties, supported by

experimental data and standardized testing protocols, to aid in the selection of the optimal

yellow pigment for specific applications.

In the vast spectrum of yellow pigments, both organic and inorganic options present a diverse

range of properties influencing their suitability for various applications. This guide offers an in-

depth comparison of Pigment Yellow 183 (PY 183), a high-performance organic pigment, and

chrome yellow (Pigment Yellow 34), a traditional inorganic pigment based on lead chromate.

The following sections will delve into their key performance attributes, presenting quantitative

data in easily digestible tables and outlining the experimental methodologies used to derive

these results.

Chemical and Physical Properties: A Snapshot
At a fundamental level, the chemical composition of these two pigments dictates their inherent

properties and performance. Pigment Yellow 183 is a complex organic molecule, a monoazo

calcium salt, which contrasts sharply with the inorganic nature of chrome yellow, primarily lead

chromate (PbCrO₄).[1][2] This difference in chemistry is a critical factor in their toxicology, with
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chrome yellow being a lead-based pigment and therefore subject to significant health and

environmental regulations.[3]

Property Pigment Yellow 183 Chrome Yellow (PY 34)

Chemical Type
Organic (Monoazo Calcium

Salt)
Inorganic (Lead Chromate)

C.I. Name Pigment Yellow 183 Pigment Yellow 34

C.I. Number 18792 77603 / 77600

CAS Number 65212-77-3 1344-37-2

Molecular Formula C₁₆H₁₀Cl₂N₄O₇S₂Ca PbCrO₄

Density (g/cm³) ~1.42 - 1.90 ~1.1 - 1.9

Oil Absorption ( g/100g ) ~35 - 65 ~22 - 72

Performance Under Scrutiny: A Data-Driven
Comparison
The true measure of a pigment's utility lies in its performance under various conditions. This

section provides a comparative analysis of Pigment Yellow 183 and chrome yellow across key

performance metrics critical for industrial applications, particularly in plastics and coatings.

Heat Stability
The ability of a pigment to withstand high processing temperatures without significant color

change is paramount, especially in the plastics industry. Pigment Yellow 183 exhibits

exceptional heat stability, making it a suitable choice for high-temperature engineering plastics.

[4][5]

Pigment Heat Resistance (°C)

Pigment Yellow 183 300°C

Chrome Yellow 220°C
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Lightfastness
Lightfastness, the measure of a pigment's resistance to fading upon exposure to light, is crucial

for applications where color retention is essential. The Blue Wool Scale (1-8), where 8 is

outstanding, is a common standard for this measurement.

Pigment Lightfastness (Full Shade)

Pigment Yellow 183 7 - 8

Chrome Yellow 5 - 8

Chemical Resistance
The durability of a pigment when exposed to acidic or alkaline environments is a key indicator

of its longevity in various chemical settings. A 1-5 scale is typically used, with 5 denoting

excellent resistance.

Pigment Acid Resistance Alkali Resistance

Pigment Yellow 183 5 5

Chrome Yellow 3 - 4 3

Experimental Protocols: The Methodology Behind
the Metrics
To ensure the reliability and reproducibility of the presented data, standardized experimental

protocols are employed. The following are detailed methodologies for the key performance

experiments cited in this guide.

Heat Stability Testing (Plastics)
Objective: To determine the maximum temperature a pigment can endure in a specific polymer

without a significant change in color.

Methodology:
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A masterbatch of the pigment is prepared by dispersing it into a polymer resin (e.g., High-

Density Polyethylene - HDPE) at a specified concentration.

The colored polymer is then processed through an injection molding machine at a series of

increasing temperatures (e.g., in 20°C increments).

At each temperature, the material is held in the machine for a standardized dwell time

(typically 5 minutes).

The color of the resulting molded plaques is measured using a spectrophotometer and

compared to a control plaque produced at a lower, stable temperature.

The heat stability is reported as the highest temperature at which the color change (ΔE)
remains within a predefined tolerance (e.g., ΔE ≤ 3).

Lightfastness Testing
Objective: To assess the resistance of a pigment to fading when exposed to a standardized

light source.

Methodology:

A sample of the pigmented material (e.g., a plastic plaque or a paint drawdown card) is

prepared.

A portion of the sample is masked to serve as an unexposed reference.

The sample is placed in a lightfastness testing apparatus equipped with a xenon arc lamp,

which simulates the full spectrum of sunlight.

The sample is exposed to a controlled cycle of light and, in some cases, humidity to simulate

weathering.

The degree of fading of the exposed portion is periodically compared to the unexposed

portion and rated against the Blue Wool Scale. The Blue Wool Scale consists of eight strips

of wool dyed with blue dyes of varying lightfastness, with 1 being the most fugitive and 8

being the most permanent.
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Chemical Resistance Testing
Objective: To evaluate the stability of a pigment when subjected to acidic and alkaline solutions.

Methodology:

A sample of the pigmented material is prepared.

The sample is immersed in standardized acidic (e.g., 5% HCl) and alkaline (e.g., 5% NaOH)

solutions for a specified period (e.g., 24 hours) at a controlled temperature.

After immersion, the sample is removed, rinsed with deionized water, and dried.

The color of the treated sample is compared to an untreated control sample.

The resistance is rated on a 1-5 grayscale, where 5 indicates no visible change and 1

indicates severe degradation.

Visualizing the Comparison: A Logical Workflow
To better understand the comparative aspects, the following diagrams illustrate the key

decision-making factors and the chemical nature of the pigments.

Pigment Yellow 183 (Organic)

Chrome Yellow (Inorganic)

Chemical Class:
Monoazo Calcium Salt

Key Properties:
- High Heat Stability (300°C)

- Excellent Lightfastness (7-8)
- Excellent Chemical Resistance (5/5)

Chemical Class:
Lead Chromate

Key Properties:
- Moderate Heat Stability (220°C)

- Good Lightfastness (5-8)
- Moderate Chemical Resistance (3-4/3)

Click to download full resolution via product page
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Caption: Chemical Class and Key Performance Properties of Pigment Yellow 183 and Chrome

Yellow.
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Caption: Decision workflow for selecting between Pigment Yellow 183 and Chrome Yellow

based on application requirements.

Conclusion: A Tale of Two Pigments
Pigment Yellow 183 and chrome yellow represent two distinct classes of yellow pigments with

divergent performance profiles. Pigment Yellow 183, as a high-performance organic pigment,

offers superior heat stability and chemical resistance, making it an excellent candidate for

demanding applications in engineering plastics and high-durability coatings where

environmental and health regulations are a concern.[5][6]

Conversely, chrome yellow, while offering good lightfastness and being economically viable,

presents significant limitations due to its lower heat stability and moderate chemical resistance.

[2][7] The primary drawback of chrome yellow lies in its composition, containing lead and

hexavalent chromium, which are toxic and heavily regulated.[3] This has led to a significant

decline in its use in many consumer and industrial products.

For researchers, scientists, and professionals in product development, the choice between

these two pigments will ultimately be guided by the specific performance requirements of the

application, balanced against regulatory compliance and safety considerations. The data and

methodologies presented in this guide aim to provide a solid foundation for making an informed

decision.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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